2-(Methylamino)ethanol 2-(Methylamino)ethanol N-Monomethylethanolamine, also known as 2-N-monomethylaminoethanol or methyl(2-hydroxyethyl)amine, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. N-Monomethylethanolamine exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Monomethylethanolamine can be converted into N-methylethanolamine phosphate. Outside of the human body, N-monomethylethanolamine can be found in a number of food items such as vanilla, millet, pecan nut, and silver linden. This makes N-monomethylethanolamine a potential biomarker for the consumption of these food products.
Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
N-methylethanolamine is an ethanolamine compound having an N-methyl substituent.
Brand Name: Vulcanchem
CAS No.: 109-83-1
VCID: VC20851002
InChI: InChI=1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3
SMILES: CNCCO
Molecular Formula: C3H9NO
CH3NHCH2CH2OH
C3H9NO
Molecular Weight: 75.11 g/mol

2-(Methylamino)ethanol

CAS No.: 109-83-1

Cat. No.: VC20851002

Molecular Formula: C3H9NO
CH3NHCH2CH2OH
C3H9NO

Molecular Weight: 75.11 g/mol

* For research use only. Not for human or veterinary use.

2-(Methylamino)ethanol - 109-83-1

Specification

Description N-Monomethylethanolamine, also known as 2-N-monomethylaminoethanol or methyl(2-hydroxyethyl)amine, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. N-Monomethylethanolamine exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-Monomethylethanolamine can be converted into N-methylethanolamine phosphate. Outside of the human body, N-monomethylethanolamine can be found in a number of food items such as vanilla, millet, pecan nut, and silver linden. This makes N-monomethylethanolamine a potential biomarker for the consumption of these food products.
Methylethanolamine appears as a clear colorless liquid. Flash point 165°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
N-methylethanolamine is an ethanolamine compound having an N-methyl substituent.
CAS No. 109-83-1
Molecular Formula C3H9NO
CH3NHCH2CH2OH
C3H9NO
Molecular Weight 75.11 g/mol
IUPAC Name 2-(methylamino)ethanol
Standard InChI InChI=1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3
Standard InChI Key OPKOKAMJFNKNAS-UHFFFAOYSA-N
SMILES CNCCO
Canonical SMILES CNCCO
Boiling Point 316 °F at 760 mm Hg ; 147-149° F (12 mm Hg); 126° F (6 mm Hg) (NTP, 1992)
158.0 °C
1559.24 °C
156 °C
Colorform Viscous liquid
Clear colorless liquid
Colorless to light yellow liquid
Flash Point 165 °F (NTP, 1992)
76 °C (169 °F) - closed cup
165 °F (74 °C) (Open cup)
74 °C o.c.
Melting Point 23.9 °F (NTP, 1992)
-4.5 °C
-3 °C

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